Cas no 1249558-76-6 (Ethyl 2,3-difluoro-5-nitrobenzoate)

• Product Name: Ethyl 2,3-difluoro-5-nitrobenzoate
• CAS No: 1249558-76-6
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 1090887
• PubChem ID: 54593849
• Update Time: 2025-04-20

Ethyl 2,3-difluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-difluoro-5-nitrobenzoate
• Benzoic acid, 2,3-difluoro-5-nitro-, ethyl ester
• DTXSID20712395
• G44118
• CS-0261601
• EN300-79191
• ethyl2,3-difluoro-5-nitrobenzoate
• SCHEMBL20298767
• AKOS011956234
• 1249558-76-6
• Z994478792

• Inchi： 1S/C9H7F2NO4/c1-2-16-9(13)6-3-5(12(14)15)4-7(10)8(6)11/h3-4H,2H2,1H3
• InChI Key： NHEKHQXERSEBAK-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 231.03431403g/mol
• Monoisotopic Mass: 231.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives